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Compound of Interest

Compound Name: Norcyclizine-d8

Cat. No.: B589779 Get Quote

This document provides a comprehensive, step-by-step guide for the safe handling and

disposal of Norcyclizine-d8. The procedures outlined are designed to ensure the safety of

laboratory personnel and compliance with environmental regulations. As no specific safety data

sheet (SDS) for Norcyclizine-d8 is available, the following guidance is based on the known

hazards of its parent compound, Norcyclizine, and related molecules like Cyclizine.[1] The

fundamental chemical and toxicological properties of a deuterated compound are considered

equivalent to its non-deuterated counterpart for the purposes of risk assessment and waste

disposal.

Hazard Identification and Data Summary
Norcyclizine-d8 should be handled as a hazardous substance. The primary known hazard is

acute oral toxicity. Related compounds also exhibit reproductive and significant aquatic toxicity.

[2][3] All personnel must handle this compound with appropriate care, utilizing the personal

protective equipment (PPE) detailed below.

The following table summarizes the hazard classifications for Norcyclizine and its parent

compound, Cyclizine. This data should be used to inform handling and disposal practices for

Norcyclizine-d8.
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Compound CAS No. GHS Classification
Hazard
Statement(s)

Norcyclizine 841-77-0
Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed

Cyclizine HCl 303-25-3

Acute Toxicity, Oral

(Category

3)Reproductive

Toxicity (Category

2)Specific Target

Organ Toxicity

(Category 3)Chronic

Aquatic Toxicity

(Category 2)

H301: Toxic if

swallowedH361:

Suspected of

damaging fertility or

the unborn childH336:

May cause

drowsiness or

dizzinessH411: Toxic

to aquatic life with

long lasting effects[3]

Immediate Safety & Handling Plan
Before beginning any work, ensure all required personal protective equipment is available and

in good condition.

Required Personal Protective Equipment (PPE):[1]

Respiratory Protection: A NIOSH-approved N95 respirator or higher is necessary to prevent

inhalation of airborne particles.[1]

Hand Protection: Wear chemical-resistant nitrile or neoprene gloves.[1] Double-gloving is

recommended for added protection.

Eye Protection: Chemical splash goggles or a full-face shield must be worn.[1]

Body Protection: A laboratory coat or chemical-resistant gown is required to prevent

contamination of personal clothing.[1]

Foot Protection: Fully enclosed, closed-toe shoes must be worn in the laboratory.[1]
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Step-by-Step Disposal Protocol
Disposal of Norcyclizine-d8 must comply with federal, state, and local regulations for

hazardous waste.[4][5] The U.S. Environmental Protection Agency (EPA) under the Resource

Conservation and Recovery Act (RCRA) governs hazardous waste management from "cradle

to grave," meaning the generator is responsible for the waste until its final, safe disposal.[4][6]

[7]

Step 1: Waste Characterization

Treat all Norcyclizine-d8, including pure compound, contaminated labware (e.g., vials,

pipette tips, gloves), and solutions, as hazardous chemical waste.[7][8]

Step 2: Segregation and Collection

Collect waste Norcyclizine-d8 in a dedicated, properly sealed, and clearly labeled

hazardous waste container.

Do not mix this waste with non-hazardous materials or other incompatible waste streams.

The container must be in good condition, compatible with the chemical, and kept closed

except when adding waste.

Step 3: Labeling

Label the waste container clearly with the words "Hazardous Waste."

Identify the contents fully: "Norcyclizine-d8 (C₁₇H₁₂D₈N₂), CAS: 841-77-0 (non-deuterated)".

Include the approximate quantity or concentration and note the associated hazards (e.g.,

"Toxic," "Harmful if Swallowed").

Record the accumulation start date on the label.

Step 4: Storage

Store the sealed waste container in a designated, secure satellite accumulation area or

central hazardous waste storage area.
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Ensure the storage area is away from general laboratory traffic and incompatible materials.

Step 5: Arrange for Disposal

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.

Do not attempt to dispose of Norcyclizine-d8 down the drain or in the regular trash.[6]

Improper disposal can lead to environmental contamination and significant legal liability.[6]

The waste must be transported by a licensed hazardous waste transporter to a permitted

Treatment, Storage, and Disposal Facility (TSDF).[5][7][8]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and required steps for the proper

disposal of Norcyclizine-d8 waste.
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Caption: Workflow for the safe disposal of Norcyclizine-d8 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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